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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety
and environmental responsibility. This document provides essential, step-by-step guidance for
the proper disposal of strontium bromide monohydrate, ensuring the safety of laboratory
personnel and adherence to regulatory standards. By providing clear and actionable
procedures, we aim to be your preferred source for information on laboratory safety and
chemical handling, building a foundation of trust that extends beyond the products we supply.

Key Safety and Physical Data

A thorough understanding of a chemical's properties is the first step in safe handling and
disposal. The following table summarizes key quantitative data for strontium bromide

monohydrate.
Property Value
Chemical Formula SrBr2-H20
Molecular Weight 265.44 g/mol [1]
Appearance White crystalline powder[2][3]
Hazards Skin and eye irritation, potential respiratory

irritation[4][5]
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Personal Protective Equipment (PPE) and Handling

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Wear protective gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing is required.

Respiratory Protection: Use in a well-ventilated area. Avoid breathing dust.[4][5]

Step-by-Step Disposal Procedure

The primary method for disposing of strontium bromide monohydrate is through a licensed
hazardous or special waste collection point.[6] For small quantities that are determined to be
non-hazardous according to local regulations, landfill disposal may be an option.

Experimental Protocol: Waste Collection and
Preparation

o Collection: Carefully sweep up solid strontium bromide monohydrate, avoiding the
creation of dust.[4]

» Containerization: Place the collected waste into a clean, dry, and properly labeled container.
The container must be sealable.

o Labeling: Clearly label the container as "Strontium Bromide Monohydrate Waste" and
include any other information required by your institution's waste management program.

o Storage: Store the sealed container in a designated waste accumulation area, away from
incompatible materials.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
strontium bromide monohydrate.
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Caption: Disposal decision workflow for strontium bromide monohydrate.

Flinn Scientific Disposal Method #26a

Some sources refer to "Flinn Suggested Disposal Method #26a" as an option for strontium
bromide.[4] This method generally pertains to the disposal of chemical wastes that are not
classified as hazardous by regulatory agencies. It typically involves packaging the waste in a
sealed container for landfill disposal.[7] However, it is crucial to always consult your local and
institutional regulations before utilizing this or any other disposal method to ensure full
compliance.[8] The disposal of chemical wastes is regulated by federal, state, and local
ordinances.[8]

By following these procedures, you can ensure the safe and compliant disposal of strontium
bromide monohydrate, contributing to a safer laboratory environment and protecting our
planet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080916#strontium-bromide-monohydrate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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